Cas no 1602105-56-5 (2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride)

• Product Name: 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride
• CAS No: 1602105-56-5
• MF: C₈H₁₄ClNO₃S
• MW: 239.719660282135
• MDL: MFCD28012767
• CID: 5245605
• PubChem ID: 84701615
• Update Time: 2026-03-08

2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Azepan-1-yl-2-oxo-ethanesulfonyl chloride
• 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride

• MDL： MFCD28012767
• Inchi： 1S/C8H14ClNO3S/c9-14(12,13)7-8(11)10-5-3-1-2-4-6-10/h1-7H2
• InChI Key： CRQVDVGOJXEBBD-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(N1CCCCCC1)=O

Additional information on 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride

Introduction to 2-(Azepan-1-yl)-2-oxoethane-1-sulfonyl Chloride (CAS No. 1602105-56-5)

2-(Azepan-1-yl)-2-oxoethane-1-sulfonyl chloride (CAS No. 1602105-56-5) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This sulfonyl chloride derivative is characterized by its unique structural features, which include an azepane ring and a sulfonyl chloride functional group. These features endow the compound with a range of chemical reactivity and biological activity, making it a valuable intermediate in the development of novel drugs and materials.

The chemical structure of 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride consists of a seven-membered azepane ring attached to a sulfonyl chloride group via an oxoethyl linker. The azepane ring provides steric and electronic properties that can influence the compound's reactivity and stability, while the sulfonyl chloride group is highly reactive and can participate in various nucleophilic substitution reactions. This combination of functional groups makes the compound an attractive candidate for use in the synthesis of complex molecules and drug candidates.

In recent years, significant research has been conducted on the synthesis and applications of 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride could be effectively utilized to introduce sulfonamide functionalities into target molecules, enhancing their antiviral activity against a range of viral pathogens.

Another important application of 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride is in the field of cancer research. A study published in Cancer Research investigated the potential of this compound as a prodrug precursor for targeted drug delivery systems. The researchers found that by conjugating 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride with specific targeting ligands, they could achieve enhanced cellular uptake and selective release of therapeutic agents within tumor cells, thereby improving treatment efficacy and reducing side effects.

The synthetic versatility of 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride has also been highlighted in several studies focusing on its use as a building block for complex organic molecules. For instance, a recent publication in Tetrahedron Letters described a novel synthetic route to access a series of sulfonamide derivatives using this compound as a starting material. The researchers demonstrated that the high reactivity of the sulfonyl chloride group allowed for efficient coupling with various nucleophiles, leading to the formation of diverse sulfonamide products with potential applications in medicinal chemistry.

In addition to its applications in drug discovery and development, 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride has shown promise in materials science. A study published in Advanced Materials explored the use of this compound as a functional monomer for the synthesis of advanced polymers with tunable properties. The researchers found that by incorporating 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride into polymer chains, they could achieve improved mechanical strength, thermal stability, and chemical resistance, making these materials suitable for various industrial and biomedical applications.

The safety and handling considerations for 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride are also important to note. As with many sulfonyl chlorides, this compound is highly reactive and should be handled with care to avoid exposure to moisture or other nucleophiles that could lead to rapid decomposition or unwanted side reactions. Proper storage conditions, such as maintaining a dry environment at low temperatures, are essential to ensure its stability and effectiveness.

In conclusion, 2-(azepan-1-yl)-2-oxoethane-1-sulfonyl chloride (CAS No. 1602105-56-5) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and high reactivity make it an attractive intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in modern scientific endeavors.